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Compound of Interest

Compound Name: MRZ 2-514

Cat. No.: B15620880 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MRZ 2-514 is a potent and selective antagonist of the strychnine-insensitive glycine binding

site of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3][4] As a non-competitive antagonist,

its inhibitory effect can be surmounted by increasing concentrations of the co-agonist glycine.

[5] This document provides detailed protocols for the in vitro characterization of MRZ 2-514,

including its binding affinity, functional antagonism, and effects on neuronal cell viability.

Data Presentation
Table 1: Quantitative In Vitro Data for MRZ 2-514

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15620880?utm_src=pdf-interest
https://www.benchchem.com/product/b15620880?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-depiction-of-NMDA-receptor-signaling-pathway-along-with-a-GTP-binding_fig3_383361183
https://www.targetmol.com/compound/mrz%202-514
https://www.adooq.com/neuronal-signaling/nmda-receptors.html
https://www.targetmol.com/target/nmdar
https://www.researchgate.net/publication/13830159_Novel_Systemically_Active_Antagonists_of_the_Glycine_Site_of_the_N-Methyl-d-aspartate_Receptor_Electrophysiological_Biochemical_and_Behavioral_Characterization
https://www.benchchem.com/product/b15620880?utm_src=pdf-body
https://www.benchchem.com/product/b15620880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Assay Conditions Source

Ki 33 µM

[3H]MDL-105,519

displacement binding

assay in rat cortical

membranes.

[1][3][4][6]

IC50 (NMDA-induced

currents)
0.14 - 13.8 µM

Whole-cell patch-

clamp on cultured

hippocampal neurons;

NMDA (200 µM),

glycine (1 µM).

[5]

IC50 (AMPA-induced

currents)
72.7 µM

Whole-cell patch-

clamp on cultured

hippocampal neurons.

[2]

Signaling Pathway
The NMDA receptor is a ligand-gated ion channel that plays a crucial role in synaptic plasticity

and neurotransmission. Its activation requires the binding of both glutamate and a co-agonist,

typically glycine or D-serine. Upon activation, the channel opens, allowing the influx of Ca2+

and Na+ and the efflux of K+. This influx of calcium is a critical second messenger, activating a

cascade of downstream signaling pathways. MRZ 2-514 acts by blocking the glycine binding

site, thereby preventing the conformational change required for channel opening, even in the

presence of glutamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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